BENGH@ Methodological & Application

Check Availability & Pricing

Application of Endrin Aldehyde in Ecotoxicology
Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Introduction

Endrin aldehyde is a primary degradation product and a significant impurity of the
organochlorine pesticide endrin.[1][2][3][4] Although the use of endrin has been banned or
severely restricted in many countries due to its high toxicity and persistence in the environment,
understanding the ecotoxicological profile of its metabolites, such as endrin aldehyde, remains
crucial for assessing the long-term environmental risks associated with historical
contamination.[1][2][3][4] Endrin aldehyde is persistent in the environment, particularly in sall
and sediments, and exhibits a moderate to high potential for bioaccumulation in aquatic
organisms.[1] This document provides an overview of the application of endrin aldehyde in
ecotoxicology studies, including its known toxicological effects, proposed experimental
protocols, and the underlying mechanisms of toxicity.

Physicochemical Properties

A summary of the key physicochemical properties of endrin aldehyde is presented below.
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Property Value Reference
Molecular Formula C12HsCleO [5]
Molecular Weight 380.9 g/mol [5]1[6]
Water Solubility 50 mg/L [6]
Log Kow (octanol-water

N o 3.1t05.6 [1][6]
partition coefficient)
Vapor Pressure 2.0 x 1077 mmHg at 25°C [6]

Mechanism of Toxicity

The primary mechanism of toxicity for endrin, and presumably endrin aldehyde, is
neurotoxicity mediated through the antagonism of the gamma-aminobutyric acid (GABA)
receptor system.[7] GABA is the principal inhibitory neurotransmitter in the central nervous
system of vertebrates and invertebrates. Endrin non-competitively binds to the GABAa
receptor-chloride channel complex, inhibiting the influx of chloride ions into the neuron.[7] This
blockage of the inhibitory signal leads to hyperexcitability of the central nervous system,
resulting in symptoms such as tremors, convulsions, and ultimately, mortality.[2]

Signaling Pathway of GABA Receptor Antagonism by
Endrin Aldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

